Cas no 476677-13-1 ((2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476677-13-1
• MF: C₁₉H₁₃Cl₂N₃S
• MW: 386.297620534897
• CID: 5983928
• PubChem ID: 18558447
• Update Time: 2025-07-09

(2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[[(2,4-dichlorophenyl)amino]methylene]-4-(4-methylphenyl)-
• 476677-13-1
• (Z)-3-(2,4-dichloroanilino)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• F0760-1629
• (2Z)-3-[(2,4-dichlorophenyl)amino]-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (Z)-3-((2,4-dichlorophenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile
• AKOS024599194

• Inchi： 1S/C19H13Cl2N3S/c1-12-2-4-13(5-3-12)18-11-25-19(24-18)14(9-22)10-23-17-7-6-15(20)8-16(17)21/h2-8,10-11,23H,1H3
• InChI Key： LCEQUDYCHHQUNX-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)C=C2)N=C1C(=CNC1=CC=C(Cl)C=C1Cl)C#N

Computed Properties

• Exact Mass: 385.0207240g/mol
• Monoisotopic Mass: 385.0207240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• Boiling Point: 539.0±60.0 °C(Predicted)
• pka: -1.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to (2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 476677-13-1)

The compound (2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS number 476677-13-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an amino group, a nitrile group, and a thiazole ring, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity evaluation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Among these, thiazole derivatives have demonstrated remarkable promise due to their diverse biological activities. The compound in question integrates several key structural motifs that are known to enhance pharmacological properties. Specifically, the thiazole ring is a core scaffold that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a chlorophenyl group and a methylphenyl group further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity to biological targets.

The nitrile group at the propenyl position adds another layer of complexity to this compound. Nitrile groups are known to participate in various biochemical reactions and can serve as probes for understanding enzyme mechanisms. Additionally, the presence of an amino group provides opportunities for further derivatization, allowing chemists to explore different analogs with tailored biological activities. This flexibility makes (2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile a valuable asset in the quest for new therapeutic agents.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) to optimize drug candidates. Computational modeling and high-throughput screening techniques have become indispensable tools in this process. The structural features of this compound make it an attractive candidate for computational studies aimed at predicting its interactions with biological targets. For instance, molecular docking simulations can help identify potential binding sites on proteins or enzymes relevant to various diseases.

Furthermore, the synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The preparation of such intricate molecules often requires multi-step synthetic routes, employing advanced catalytic systems and purification techniques. The successful synthesis of (2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile not only demonstrates the synthetic prowess of the research team but also opens up new avenues for exploring related compounds.

In terms of biological activity, preliminary studies have suggested that this compound exhibits promising properties in vitro. For example, it may demonstrate inhibitory effects on certain enzymes or receptors that are implicated in diseases such as cancer or neurodegenerative disorders. While these findings are encouraging, further experimental validation is necessary to confirm these activities and to understand the underlying mechanisms of action.

The integration of cutting-edge technologies in drug discovery is also evident in the study of this compound. Techniques such as X-ray crystallography can provide detailed insights into its three-dimensional structure, which is crucial for understanding how it interacts with biological targets at the molecular level. Additionally, mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing its chemical properties and ensuring its purity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms or developing new analytical methods. For instance, it could be used as an intermediate in the synthesis of more complex molecules or as a probe for investigating biochemical pathways.

As research in this field continues to evolve, compounds like (2Z)-3-(2,4-dichlorophenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile will play a crucial role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies. The collaborative efforts of chemists, biologists, and pharmacologists will be essential in harnessing the full potential of these molecules and translating their findings into tangible benefits for patients worldwide.